Indium tribromide

• IUPAC Name: tribromoindigane
• InChI: InChI=1S/3BrH.In/h3*1H;/q;;;+3/p-3
• InChI Key: JKNHZOAONLKYQL-UHFFFAOYSA-K
• Canonical SMILES: Br[In](Br)Br
• Molecular Formula: InBr3, Br3In
• DSSTOX Substance ID: DTXSID5065485
• Molecular Weight: 354.53 g/mol
• Physical Description: White solid; [Merck Index] Yellowish odorless crystalline powder; [MSDSonline]
• CAS No.: 13465-09-3

Description

It appears as hygroscopic yellow-white monoclinic crystals and is known for its Lewis acid properties, making it useful in various organic synthesis reactions .

Mechanism of Action

Target of Action

Indium tribromide, also known as tribromoindigane, is a chemical compound of indium and bromine . It primarily targets the chemical reactions in organic synthesis . As a Lewis acid, it can accept a pair of electrons and form a coordinate covalent bond, making it a useful catalyst in various chemical reactions .

Mode of Action

This compound interacts with its targets by acting as a catalyst in different types of Friedel-Crafts reactions . It forms complexes with ligands, resulting in various compounds like InBr3L, InBr3L2, and InBr3L3 . The interaction with its targets leads to changes in the chemical structure and properties of the substances involved .

Biochemical Pathways

The specific biochemical pathways affected by this compound are dependent on the type of reaction it catalyzes. For instance, in Friedel-Crafts reactions, it can facilitate the alkylation and acylation of aromatic compounds . The downstream effects of these reactions can lead to the synthesis of a wide range of organic compounds .

Result of Action

The molecular and cellular effects of this compound’s action are primarily seen in the products of the reactions it catalyzes. For example, in the Friedel-Crafts reactions, it can help produce a variety of alkylated or acylated aromatic compounds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its reactivity can be affected by the presence of other substances, temperature, and pressure . It’s worth noting that this compound is hygroscopic and forms yellow-white monoclinic crystals .

Preparation Methods

Synthetic Routes and Reaction Conditions: Indium tribromide is typically synthesized by the direct reaction of elemental indium with bromine. The reaction is as follows:

$$\text{2 In} + \text{3 Br}_2 \rightarrow \text{2 InBr}_3$$2 In+3 Br2​→2 InBr3​

This reaction is carried out under controlled conditions to ensure the complete conversion of indium to this compound .

Industrial Production Methods: In industrial settings, this compound can be produced by reacting indium metal with bromine gas in a controlled environment. The process involves heating indium in the presence of bromine gas, followed by purification steps to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions: Indium tribromide undergoes various types of chemical reactions, including:

Oxidation and Reduction: this compound can participate in redox reactions, where it can be reduced to lower valent indium bromides such as indium(I) bromide.

Substitution Reactions: It can form complexes with ligands, resulting in compounds like InBr₃L, InBr₃L₂, and InBr₃L₃.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using strong oxidizing agents.

Reduction: It can be reduced using reducing agents like indium metal in refluxing xylene solution.

Major Products Formed:

Reduction: Lower valent indium bromides such as InBr₂, In₄Br₇, In₂Br₃, In₅Br₇, and In₇Br₉.

Complex Formation: Various this compound-ligand complexes.

Scientific Research Applications

Indium tribromide has a wide range of scientific research applications, including:

Chemistry: It is used as a catalyst in organic synthesis, particularly in Friedel-Crafts reactions.

Biology and Medicine: this compound complexes have been studied for their potential antibacterial, antifungal, and anticancer properties.

Industry: It is used in the fabrication of porous lead bromide films for perovskite solar cells, enhancing their efficiency and performance.

Comparison with Similar Compounds

• Indium(III) Fluoride (InF₃)
• Indium(III) Chloride (InCl₃)
• Indium(III) Iodide (InI₃)

Comparison:

• Lewis Acidity: Indium tribromide, like other indium(III) halides, exhibits strong Lewis acid properties. its reactivity and applications can differ based on the halide present.
• Crystal Structure: this compound has a monoclinic crystal structure similar to aluminium trichloride, with 6-coordinate indium atoms .
• Reactivity: The reactivity of this compound in forming complexes and participating in redox reactions is comparable to other indium(III) halides, but specific conditions and outcomes may vary .

This compound stands out due to its unique combination of properties, making it a versatile compound in various scientific and industrial applications.

Biological Activity

Indium tribromide (InBr₃) is an inorganic compound with notable applications in catalysis and material science. While its biological activity is not extensively documented, emerging studies suggest potential interactions and effects that warrant further exploration. This article delves into the biological activity of this compound, highlighting its catalytic properties, potential therapeutic applications, and relevant case studies.

This compound is characterized by its molecular formula InBr₃ and exhibits a distorted octahedral geometry in its coordination environment. It is primarily used as a catalyst in various organic transformations, which indirectly relates to its biological activity through the synthesis of biologically relevant compounds.

Catalytic Activity

This compound has been identified as an effective catalyst in several chemical reactions that could have implications for biological systems:

• Aminolysis of Aziridines : Research indicates that InBr₃ catalyzes the aminolysis of aziridines, leading to the synthesis of vicinal diamines. These compounds are significant in medicinal chemistry due to their presence in various pharmaceuticals .
• Dithioacetalization of Aldehydes : InBr₃ has shown efficiency in catalyzing the chemoselective dithioacetalization of aldehydes in both non-aqueous and aqueous media. This reaction can be crucial for the synthesis of compounds used in biological assays .

Case Studies and Research Findings

• This compound in Organic Synthesis :
  • A study demonstrated that InBr₃ facilitates the addition of trimethylsilyl cyanide to α-hetero-substituted ketones, showcasing its utility in synthesizing cyanohydrins, which have potential applications in drug development .
• This compound-Assisted Transformations :
  • Research highlighted indium(III) bromide's role in promoting transformations involving carbonyl compounds. The mechanisms proposed indicate that InBr₃ can assist in nucleophilic attacks on carbonyls, potentially leading to biologically active derivatives .
• Impact on Material Science :
  • This compound has been utilized in the fabrication of hybrid organic-inorganic materials, which may exhibit unique electronic properties beneficial for biosensing applications .

Toxicological Considerations

Despite its promising catalytic properties, this compound poses certain health risks:

• Toxicity Profile : Indium compounds, including InBr₃, have been associated with respiratory irritations and other health hazards upon exposure. It is crucial to handle this compound with care, following safety guidelines to mitigate risks associated with inhalation or skin contact .
• Lack of Biological Role : Currently, there is no established biological role for indium in human physiology. While some studies suggest potential benefits, such as claims regarding increased energy levels or metabolic enhancements, these claims lack substantial scientific backing .

Summary Table of Biological Activity

Aspect	Details
Chemical Formula	InBr₃
Catalytic Reactions	Aminolysis of aziridines, dithioacetalization of aldehydes
Potential Applications	Synthesis of pharmaceuticals, biosensors
Toxicity Risks	Respiratory irritant; no known essential biological role